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Compound of Interest

Compound Name: 4-Cyclohexyl-2-methyl-2-butanol

Cat. No.: B1590949

For researchers and professionals in drug development and chemical synthesis, the efficient
and safe production of target molecules is paramount. This guide provides a comparative
analysis of the primary synthesis routes for 4-Cyclohexyl-2-methyl-2-butanol, a valuable
fragrance ingredient also known as Coranol. The comparison covers a commercially viable
two-step process, a classical but less favorable organometallic route, and a plausible Grignard
reaction-based alternative.

At a Glance: Comparison of Synthesis Routes

The following table summarizes the key quantitative and qualitative aspects of the different
synthesis pathways for 4-Cyclohexyl-2-methyl-2-butanol.
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Parameter

Route 1: Styrene &
Isopropanol

Route 2: 3-
Cyclohexylpropano
ic Acid Derivative

Route 3: Grignard
Reagent & Ketone

Starting Materials

Styrene, Isopropanol

3-
Cyclohexylpropanoic
Acid

1-Bromo-2-
cyclohexylethane,
Acetone

Hydrogen, ] ]
Thionyl Chloride, )
Key Reagents Heterogeneous o Magnesium, Acetone
) Methyllithium
Catalyst (e.g., Pt/TiOz2)
Number of Steps 2 2 2

Reported Yield

>85% (for step 1)[1]

Not specified, but
likely moderate to high

~72% (estimated from

similar reactions)[2]

Economic Viability

High (uses
inexpensive
commodity chemicals)

[1]3]

Low (expensive and

hazardous reagents)

[1]3]

Moderate

Safety Concerns

High temperature and

pressure

Use of highly reactive
and hazardous
methyllithium[1][3]

Handling of pyrophoric

Grignard reagents

Scalability

Suitable for industrial
scale[1][3]

Not recommended for
large-scale
production[1][3]

Feasible for laboratory

and pilot scale

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of each synthesis route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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